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Compound of Interest

Compound Name: Cesium carbonate

Cat. No.: B044355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, storage, and

disposal of Cesium Carbonate (Cs₂CO₃). It is intended for laboratory personnel and

professionals in research and drug development who work with this compound. This document

outlines the potential hazards, necessary precautions, and detailed protocols for ensuring a

safe working environment.

Chemical and Physical Properties
Cesium carbonate is a white, crystalline, and hygroscopic solid. It is highly soluble in water

and polar organic solvents.[1][2][3] Its high solubility and basicity make it a valuable reagent in

organic synthesis.[1][4][5][6]
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Property Value References

Molecular Formula Cs₂CO₃ [1][7]

Molecular Weight 325.82 g/mol [1][7][8]

Appearance White powder/crystalline solid [1][7]

Melting Point 610 °C (decomposes) [1][7]

Density 4.072 g/cm³ [1][7]

Solubility in Water 2605 g/L (15 °C) [1]

Hygroscopicity Highly hygroscopic [5][7]

Hazard Identification and Classification
Cesium carbonate is classified as a hazardous substance. It is crucial to understand its

potential health effects to ensure safe handling.

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[7]

[8][9][10]

Serious Eye Damage/Irritation Category 1 / 2A

H318: Causes serious eye

damage.[11][12][13] / H319:

Causes serious eye irritation.

[7][8][9][10]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation.[7][8][9][10]

Reproductive Toxicity Category 2

H361: Suspected of damaging

fertility or the unborn child.[11]

[13]

Specific Target Organ Toxicity

(Repeated Exposure)

Category 2 (Kidney, Adrenal

gland, Testes)

H373: May cause damage to

organs through prolonged or

repeated exposure if

swallowed.[11][14]
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Signal Word: Danger[12][13] or Warning[7][8][9][10] (depending on classification)

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling Cesium
Carbonate to minimize exposure.

Protection Type Specification References

Eye/Face Protection

Tightly fitting safety goggles or

a face shield. Conforming to

EN166 (EU) or NIOSH (US)

standards.

[7][11][15][16]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Protective work clothing or lab

coat.

[7][9][11][16][17]

Respiratory Protection

In case of dust formation and

inadequate ventilation, a

NIOSH-approved particulate

respirator should be worn.

[7][15][16]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Cesium Carbonate and

ensuring a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[7][8][9][18]

Avoid the formation of dust and aerosols.[7][18]

Use in a well-ventilated area, preferably in a chemical fume hood.[7][19]

Wash hands thoroughly after handling.[8][16][20]
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Storage:

Store in a tightly sealed container to protect from moisture.[7][8][9] Cesium carbonate is

hygroscopic.[5][7]

Store in a cool, dry, and well-ventilated place.[8][16][20]

Keep away from incompatible materials such as strong acids and oxidizing agents.[7]

First Aid Measures
In case of exposure to Cesium Carbonate, immediate first aid is essential.

Exposure Route First Aid Protocol References

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, including

under the eyelids.[7][8] Seek

immediate medical attention.

[7]

[7][8][9]

Skin Contact

Remove contaminated

clothing. Wash the affected

area with plenty of soap and

water.[7][8][9] Seek medical

attention if irritation persists.[7]

[7][8][9]

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen.[9] Seek medical

attention.[7][8]

[7][8][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water.[8][9]

Seek immediate medical

attention.[7]

[7][8][9]
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Accidental Release Measures
In the event of a spill, follow these procedures to ensure safe cleanup and containment.

Personal Precautions:

Wear appropriate personal protective equipment (see Section 3).[7][9][21]

Avoid breathing dust.[7][9]

Evacuate personnel from the spill area.[7]

Environmental Precautions:

Prevent the product from entering drains or the environment.[7][9][21]

Cleanup Methods:

For small spills, carefully sweep or vacuum up the material, avoiding dust generation.[7][9]

[16][19]

Place the spilled material into a suitable, labeled container for disposal.[16][17][19]

Clean the spill area thoroughly with water.[22]

Cesium Carbonate Spill Response Workflow

Cesium Carbonate Spill Occurs Evacuate Immediate Area
Alert Others

Assess Spill Size
and Risk

Small Spill Minor

Large Spill

 Major

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Contact Emergency Response Team

Contain Spill
(if safe to do so)

Clean Up Spill:
- Sweep or vacuum carefully

- Avoid raising dust

Decontaminate Spill Area
with Water

Report Incident to Supervisor

Place Waste in
Sealed, Labeled Container

for Hazardous Waste Disposal

End

Click to download full resolution via product page

Caption: A decision-making workflow for responding to a Cesium Carbonate spill.
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Toxicological and Ecotoxicological Information
The following tables summarize the key toxicological and ecotoxicological data for Cesium
Carbonate.

Toxicological Data
Test Species Route Result References

Acute Oral

Toxicity (LD50)
Rat Oral 2333 mg/kg [7][11][12]

Serious Eye

Damage/Irritation
Bovine cornea In vitro

Risk of serious

damage to eyes
[11][12]

Germ Cell

Mutagenicity

(Ames Test)

Salmonella

typhimurium
In vitro Negative [11][12]

Reproductive

Toxicity
- -

Suspected of

damaging fertility
[11][12][13]

Ecotoxicological Data
Test Species Duration

Result
(EC50/LC50)

References

Toxicity to Fish

(LC50)

Danio rerio

(zebra fish)
96 h 97 mg/L [12]

Toxicity to

Aquatic

Invertebrates

(EC50)

Daphnia magna

(Water flea)
48 h 94.44 mg/L [12]

Toxicity to Algae

(EC50)

Pseudokirchnerie

lla subcapitata

(green algae)

72 h 130 mg/L [12]

Experimental Protocols
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The following are summaries of the methodologies for the key toxicological and

ecotoxicological experiments cited. These are based on internationally recognized OECD

guidelines.

Acute Oral Toxicity (based on OECD Guideline 401)
This test provides information on the health hazards likely to arise from a single oral exposure

to a substance.[1]

Principle: The test substance is administered orally by gavage in graduated doses to several

groups of experimental animals (typically rodents), with one dose per group.[1] Observations of

effects and mortalities are made. Animals that die during the test and surviving animals at the

conclusion of the test are necropsied.[1]

Methodology:

Animal Selection: Healthy, young adult rodents are used.

Dosage: At least three dose levels are used, spaced appropriately to produce a range of

toxic effects and mortality rates. A control group receives the vehicle only.

Administration: The substance is administered in a single dose by gavage. The volume

administered should not exceed 1 mL/100 g of body weight for rodents.[1]

Observation Period: Animals are observed for at least 14 days.[23]

Observations: Observations include changes in skin, fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity

and behavior pattern. The time of death is recorded.[1]

Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the animals) is

calculated.

Serious Eye Damage/Irritation (based on OECD
Guideline 437)
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The Bovine Corneal Opacity and Permeability (BCOP) test is an in vitro method used to identify

substances that can cause serious eye damage.[8][13][15]

Principle: Isolated bovine corneas are mounted in holders and exposed to the test substance.

[13] The toxic effects are measured by changes in corneal opacity and permeability to

fluorescein dye.[7][13]

Methodology:

Tissue Preparation: Corneas are obtained from the eyes of cattle slaughtered for commercial

purposes.[8][13]

Application of Test Substance: The test substance is applied to the epithelial surface of the

cornea.[8][13]

Exposure and Incubation: The corneas are exposed for a defined period and then rinsed.

Measurement of Opacity: Opacity is measured using an opacitometer.[7]

Measurement of Permeability: Sodium fluorescein is applied to the anterior chamber, and the

amount that passes through the cornea into the posterior chamber is measured with a

spectrophotometer.[12]

Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated from the opacity and

permeability values to classify the substance.[8][13]

Germ Cell Mutagenicity - Ames Test (based on OECD
Guideline 471)
The bacterial reverse mutation test (Ames test) is used to identify substances that can cause

gene mutations.[11][24][25]

Principle: The test uses amino-acid requiring strains of Salmonella typhimurium and

Escherichia coli that carry mutations in genes involved in histidine or tryptophan synthesis,

respectively.[11][24][25] These bacteria are exposed to the test substance and plated on a

minimal medium.[11] Mutagenic substances will cause a reverse mutation, allowing the

bacteria to grow and form colonies.[11][25]
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Methodology:

Bacterial Strains: At least five strains of bacteria are used (e.g., S. typhimurium TA98, TA100,

TA1535, TA1537, and E. coli WP2 uvrA or S. typhimurium TA102).

Metabolic Activation: The test is performed with and without a metabolic activation system

(S9 mix from rat liver) to mimic mammalian metabolism.[11]

Exposure: The bacteria are exposed to a range of concentrations of the test substance.

Plating and Incubation: The treated bacteria are plated on a minimal agar medium and

incubated for 48-72 hours.[11][26]

Data Analysis: The number of revertant colonies is counted. A substance is considered

mutagenic if it produces a dose-related increase in the number of revertant colonies.

Acute Toxicity to Fish (based on OECD Guideline 203)
This test determines the concentration of a substance that is lethal to 50% of a test fish

population over a short exposure period.[4][10][27][28][29]

Principle: Fish are exposed to the test substance added to water at a range of concentrations

for 96 hours.[4][10][27] Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 is

determined.[4][10]

Methodology:

Test Organism: A standard fish species like the Zebra fish (Danio rerio) is used.[29]

Test Conditions: The test is conducted under controlled conditions of temperature, light, and

dissolved oxygen.

Dosage: At least five concentrations in a geometric series are tested, along with a control

group.[10]

Observations: The number of dead fish in each test vessel is recorded at 24, 48, 72, and 96

hours.[4][10]
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Data Analysis: The cumulative mortality data is used to calculate the LC50 at 96 hours.[4]

Acute Immobilisation Test for Daphnia (based on OECD
Guideline 202)
This test assesses the acute toxicity of a substance to Daphnia magna.[5][6][9][16][18]

Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations of

the test substance for 48 hours.[9][16][18] The number of immobilized daphnids is recorded at

24 and 48 hours.[9][18]

Methodology:

Test Organism:Daphnia magna neonates are used.[6][18]

Test Conditions: The test is conducted in a defined medium under controlled temperature

and light conditions.

Dosage: At least five concentrations of the test substance are used, along with a control.[9]

[16]

Observations: Immobilisation (daphnids are unable to swim within 15 seconds after gentle

agitation) is observed at 24 and 48 hours.[5][18]

Data Analysis: The EC50 (the concentration that immobilizes 50% of the daphnids) at 48

hours is calculated.[9][16][18]

Alga, Growth Inhibition Test (based on OECD Guideline
201)
This test determines the effect of a substance on the growth of freshwater microalgae.[30][31]

[32][33][34]

Principle: Exponentially growing cultures of a selected algal species are exposed to various

concentrations of the test substance over a period of 72 hours.[30][32][33] The inhibition of

growth is measured in relation to a control group.[33]
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Methodology:

Test Organism: A freshwater green alga such as Pseudokirchneriella subcapitata is

commonly used.[30][32]

Test Conditions: The test is performed in a nutrient-rich medium under continuous

illumination and constant temperature.[33]

Dosage: At least five concentrations of the test substance are tested, with three replicates

per concentration.[33]

Growth Measurement: Algal growth is determined by measuring the cell concentration at

least daily for 72 hours.[33]

Data Analysis: The growth rate and yield are calculated for each concentration, and the

EC50 (the concentration causing a 50% reduction in growth or yield) is determined.[31]

Disposal Considerations
Cesium Carbonate and its containers must be disposed of as hazardous waste in accordance

with local, state, and federal regulations.[7] Contact a licensed professional waste disposal

service to dispose of this material.[10]

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment. All laboratory personnel should be thoroughly trained in the safe handling of

hazardous chemicals and should consult the full Safety Data Sheet (SDS) for Cesium
Carbonate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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